6-Fluoro-3-iodochromone
Overview
Description
6-Fluoro-3-iodochromone, also known as 6-Fluoro-3-iodo-4H-benzopyran-4-one or 6-Fluoro-3-iodo-4H-chromen-4-one, is a chemical compound with the empirical formula C9H4FIO2 . It has a molecular weight of 290.03 .
Molecular Structure Analysis
The molecular structure of 6-Fluoro-3-iodochromone can be represented by the SMILES stringFc1ccc2OC=C(I)C(=O)c2c1 . The InChI representation is 1S/C9H4FIO2/c10-5-1-2-8-6(3-5)9(12)7(11)4-13-8/h1-4H . Physical And Chemical Properties Analysis
6-Fluoro-3-iodochromone is a solid substance with a melting point of 126-131°C . It has a predicted density of 2.04±0.1 g/cm3 and a predicted boiling point of 297.7±40.0 °C .Scientific Research Applications
- Anticancer Potential : Researchers have investigated the anticancer properties of 6-Fluoro-3-iodochromone due to its structural resemblance to chromones, which are known for their bioactivity. It may serve as a scaffold for developing novel anticancer agents .
- Kinase Inhibitors : Chromones often exhibit kinase inhibitory activity. Scientists explore whether 6-Fluoro-3-iodochromone can act as a kinase inhibitor, potentially targeting specific signaling pathways .
- Fluorescent Properties : The fluorine substitution in 6-Fluoro-3-iodochromone could lead to interesting photophysical properties. Researchers investigate its fluorescence behavior, quantum yield, and potential applications in optoelectronic devices .
- Organic Semiconductors : Chromones and related compounds have been studied as organic semiconductors. 6-Fluoro-3-iodochromone might find applications in organic field-effect transistors (OFETs) or organic photovoltaics (OPVs) .
- Building Block for Heterocycles : Chemists explore the reactivity of 6-Fluoro-3-iodochromone in various reactions. It can serve as a building block for synthesizing more complex heterocyclic compounds .
- Fluorinated Probes : Incorporating fluorine into molecules often enhances their bioavailability and cellular uptake. Researchers may use 6-Fluoro-3-iodochromone as a fluorinated probe to study biological processes .
- Total Synthesis of Natural Products : Organic chemists may utilize 6-Fluoro-3-iodochromone as a key intermediate in the total synthesis of natural products. Its unique fluorine substitution can introduce diversity into complex molecules .
Medicinal Chemistry and Drug Development
Photophysics and Optoelectronics
Materials Science
Chemical Synthesis and Methodology
Biological Studies
Natural Product Synthesis
Safety and Hazards
properties
IUPAC Name |
6-fluoro-3-iodochromen-4-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H4FIO2/c10-5-1-2-8-6(3-5)9(12)7(11)4-13-8/h1-4H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MSSPXIPTHXEIBG-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C=C1F)C(=O)C(=CO2)I |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H4FIO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90470758 |
Source
|
| Record name | 6-Fluoro-3-iodochromone | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90470758 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
290.03 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
6-Fluoro-3-iodochromone | |
CAS RN |
454689-23-7 |
Source
|
| Record name | 6-Fluoro-3-iodochromone | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90470758 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 6-FLUORO-3-IODOCHROMONE | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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